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Compound of Interest

Compound Name: 2-Fluorobenzylamine

Cat. No.: B1294385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

2-Fluorobenzylamine, a key reagent in various synthetic applications, including the

development of anticonvulsant agents.[1][2] Adherence to strict safety protocols is crucial when

working with this corrosive compound to ensure the well-being of laboratory personnel and the

integrity of research.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-Fluorobenzylamine is

fundamental to its safe handling. This data is essential for designing appropriate storage and

handling procedures.
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Property Value Source

Molecular Formula C₇H₈FN [1][3]

Molecular Weight 125.14 g/mol [1][3]

CAS Number 89-99-6 [1][4]

EC Number 201-957-9 [1]

Appearance
Colorless to light orange to

yellow clear liquid

Boiling Point 73-75 °C at 13 mmHg [1][2]

Density 1.095 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.517 [1]

Flash Point 67 °C (152.6 °F) - closed cup [5][6]

Purity >98.0% (GC)(T)

Section 2: Hazard Identification and Classification
2-Fluorobenzylamine is classified as a hazardous substance, primarily due to its corrosive

nature. The following table summarizes its hazard classifications according to the Globally

Harmonized System (GHS).

Hazard Classification GHS Category Hazard Statement

Skin Corrosion Sub-category 1C
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage Category 1
H318: Causes serious eye

damage.

Combustible Liquid Category 4 H227: Combustible liquid.

Signal Word: Danger[6]

Hazard Pictograms:
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GHS05: Corrosion[6]

Section 3: Experimental Protocols
Detailed experimental protocols for the toxicological studies that form the basis of the hazard

classifications are not publicly available in the provided Safety Data Sheets. These studies are

typically conducted by the manufacturer and are considered proprietary information. The

classification as corrosive (Category 1C) indicates that in studies, the substance caused skin

corrosion with responses occurring after exposures between 1 hour and 4 hours, with

observations lasting up to 14 days. Similarly, the classification for serious eye damage is based

on results showing irreversible effects on the eye.

A general synthetic protocol for the reduction of 2-fluorobenzonitrile to 2-fluorobenzylamine
using potassium borohydride (KBH₄) and copper(II) chloride (CuCl₂) has been described.[2]

This procedure involves reacting the starting material with the reducing agents in an 80%

isopropanol solution at 60 °C for up to 8 hours.[2] Post-reaction, the product is worked up using

ethyl acetate and purified.[2] Researchers should consult relevant literature for detailed and

validated synthetic procedures and conduct a thorough risk assessment before undertaking

any new experimental work.

Section 4: Safe Handling and Storage
Proper handling and storage procedures are paramount to minimize the risks associated with

2-Fluorobenzylamine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

Facilities should be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[5][8]

Use explosion-proof equipment and take precautionary measures against static discharge.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[8]

Respiratory Protection: If workplace conditions warrant, a respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN

149 must be followed.[5]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor, mist, or gas.[5]

Keep away from heat, sparks, and open flames.[5]

Wash hands thoroughly after handling.[5]

Empty containers may retain product residue and can be dangerous.[5]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

Store away from incompatible substances such as strong acids, strong oxidizing agents, and

acid chlorides.[8][9]

Store in a corrosives area.[5][9]

Keep under an inert gas.

Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 2-
Fluorobenzylamine.
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Emergency Situation First-Aid Measures

In case of eye contact

Immediately rinse with plenty of water for at

least 15-30 minutes, also under the eyelids.[5]

[10] Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

In case of skin contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[5] Get immediate medical

aid.[5] Wash clothing before reuse.[5]

If inhaled

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult,

give oxygen.[5] Do NOT use mouth-to-mouth

resuscitation.[5] Seek immediate medical

attention.[5]

If swallowed

Do NOT induce vomiting.[5] Rinse mouth with

water. If the victim is conscious and alert, give 2-

4 cupfuls of milk or water.[5] Seek immediate

medical attention.[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, chemical foam, or alcohol-

resistant foam.[5][9]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen fluoride may be generated by thermal

decomposition.[5][8] The liquid is combustible and containers may explode when heated.[5]

[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Accidental Release Measures:
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Evacuate personnel to a safe area.[8]

Wear appropriate personal protective equipment.[5]

Remove all sources of ignition.[5]

Absorb the spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable

container for disposal.[5][9]

Provide ventilation.[5]

Prevent the product from entering drains.

Section 6: Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not dispose of it with household waste.

Section 7: Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-
Fluorobenzylamine, from initial hazard assessment to final disposal.
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1. Hazard Assessment

2. Preparation & Engineering Controls

3. Handling & Storage

4. Emergency Response

5. Waste Disposal
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Caption: Logical workflow for handling 2-Fluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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